Cas no 1995853-56-9 (2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid
• CAS No: 1995853-56-9
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 5783121
• PubChem ID: 165624342
• Update Time: 2025-06-08

2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1787337
• 2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid
• 1995853-56-9

• Inchi： 1S/C10H17N3O3/c1-4-13-6(3)7(5(2)12-13)9(14)8(11)10(15)16/h8-9,14H,4,11H2,1-3H3,(H,15,16)
• InChI Key： YUEYCQROWLQMLN-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)N)C1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 101Ų

Additional information on 2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid

Introduction to 2-Amino-3-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-yl)-3-Hydroxypropanoic Acid (CAS No. 1995853-56-9)

2-Amino-3-(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid, with the CAS number 1995853-56-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and is characterized by its unique structural features, including a pyrazole ring and hydroxypropanoic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid is defined by its molecular formula, C₁₂H₁₈N₄O₃. The presence of the pyrazole ring, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms, contributes to its stability and reactivity. The hydroxypropanoic acid group, on the other hand, introduces polarity and potential hydrogen bonding capabilities, which are crucial for its biological activity.

Recent studies have highlighted the potential of 2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving glutamate and GABA. By interacting with these neurotransmitters, it may help in reducing neuronal damage and promoting neuroprotection. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a neuroprotective agent.

In addition to its neuroprotective properties, 2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound exhibits antiproliferative effects on various cancer cell lines. Specifically, it has been found to inhibit the growth of breast cancer cells by inducing apoptosis and cell cycle arrest. A study published in the Cancer Research journal reported that this compound selectively targets cancer cells while sparing normal cells, making it a potential candidate for targeted cancer therapy.

The pharmacokinetic properties of 2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid have also been extensively studied. It has been found to have good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its development as a therapeutic agent. In vivo studies have demonstrated that this compound is rapidly absorbed and distributed throughout the body, with a relatively long half-life. These properties make it suitable for chronic administration in clinical settings.

The safety profile of 2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid has been evaluated through various toxicity studies. Preclinical data indicate that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid (CAS No. 1995853-56-9) is a promising compound with diverse therapeutic applications. Its unique chemical structure and biological properties make it a valuable candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. Ongoing studies continue to explore its full potential, and future clinical trials will provide valuable insights into its efficacy and safety as a novel therapeutic agent.